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Compound of Interest

Compound Name: DVD-445

Cat. No.: B8107553 Get Quote

For Immediate Reference: Essential Safety and Disposal Information for Researchers and

Laboratory Professionals

This document provides detailed procedural guidance for the safe handling and disposal of

DVD-445, scientifically known as 4,4'-Bis(α,α-dimethylbenzyl)diphenylamine (CAS No. 10081-

67-1). Adherence to these protocols is critical to ensure personnel safety and environmental

protection. DVD-445, also referred to as Antioxidant 445 or Naugard® 445, is a non-volatile,

solid organic compound utilized as a highly efficient antioxidant in various polymers and

rubbers.[1] While effective in its application, improper disposal can lead to skin sensitization

and long-term adverse effects on aquatic ecosystems.[2][3]

Key Data Summary
The following table summarizes the critical hazard and disposal information for DVD-445.
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Parameter Value Source

Chemical Name
4,4'-Bis(α,α-

dimethylbenzyl)diphenylamine
[4][5]

CAS Number 10081-67-1 [3][4][5][6]

Physical Form White to off-white solid powder [7]

GHS Hazard Classifications

Skin Sensitization (Category

1), Hazardous to the aquatic

environment, long-term

(Chronic) - Category Chronic 4

[2]

Primary Disposal Methods

1. Licensed Hazardous Waste

Disposal Facility2. Chemical

Incineration

[4][8][9]

Personal Protective Equipment

(PPE)

Protective gloves, protective

clothing, eye protection, face

protection

[2]

Environmental Precautions

Avoid release to the

environment. Prevent entry

into drains, waterways, or soil.

[4][9][10][11]

Disposal Workflow
The logical flow for the proper disposal of DVD-445 is outlined in the diagram below. This

workflow ensures that all safety and regulatory considerations are met before, during, and after

the disposal process.
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Step 1: Preparation

Step 2: Waste Collection

Step 3: Disposal Path Selection

Step 4: Finalization
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Figure 1: DVD-445 Disposal Workflow
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Detailed Disposal Protocols
The following protocols provide step-by-step guidance for the proper disposal of DVD-445.

These procedures are based on standard laboratory safety practices and information derived

from Safety Data Sheets (SDS).

Protocol 1: Disposal via a Licensed Waste Management Facility

This is the most common and recommended method for the disposal of DVD-445 waste.

Personnel Protection: Before handling the waste, ensure all personnel are equipped with

appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g.,

nitrile), safety goggles, and a lab coat.[2]

Waste Segregation: Collect all DVD-445 waste, including unused product and contaminated

materials (e.g., weigh boats, contaminated wipes), in a dedicated, clearly labeled, and

sealable hazardous waste container. Do not mix with other chemical waste unless explicitly

approved by your institution's Environmental Health and Safety (EHS) department.

Container Management: Ensure the waste container is kept tightly closed when not in use

and stored in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[4][8]

Waste Pickup: Arrange for the collection of the hazardous waste container by your

institution's EHS department or a licensed chemical waste disposal contractor.

Documentation: Complete all necessary waste disposal forms or logs as required by your

institution and local regulations.

Protocol 2: Disposal via Chemical Incineration

This method should only be performed by facilities equipped with a chemical incinerator that

includes an afterburner and a scrubber system.

Solvent Dissolution: You may be able to dissolve or mix the material with a combustible

solvent.[4] This should be done in a well-ventilated fume hood. The choice of solvent must
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be compatible with the incinerator's capabilities and should be approved by your EHS

department.

Incineration: The solvent mixture containing DVD-445 is then burned in a chemical

incinerator. This process should ensure complete combustion to prevent the release of

hazardous decomposition products.

Regulatory Compliance: This entire process must be conducted in strict accordance with all

federal, state, and local environmental regulations.[4]

It is imperative to avoid disposing of DVD-445 down the drain or in regular solid waste, as this

can lead to environmental contamination.[4][9][11] In case of a spill, avoid dust formation,

ensure adequate ventilation, and collect the spilled material for disposal as hazardous waste.

[2][8] Always consult your institution's specific EHS guidelines before proceeding with any

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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445)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8107553#dvd-445-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.hpc-standards.com/shop/ReferenceMaterials/PolymerAdditives/Bisaadimethylbenzyldiphenylamine.htm
https://www.benchchem.com/product/b8107553#dvd-445-proper-disposal-procedures
https://www.benchchem.com/product/b8107553#dvd-445-proper-disposal-procedures
https://www.benchchem.com/product/b8107553#dvd-445-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8107553?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8107553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

